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Compound of Interest

Compound Name: N-Phthaloyl-DL-methionine

Cat. No.: B3426528

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling N-
Phthaloyl-DL-methionine in a laboratory setting. It includes crucial operational protocols and
disposal guidance to ensure the safety of personnel and the integrity of research.

Immediate Safety and Handling

Disclaimer: A comprehensive Safety Data Sheet (SDS) for N-Phthaloyl-DL-methionine was
not available at the time of this writing. The following recommendations are based on general
laboratory safety principles for handling similar chemical compounds. It is imperative to consult
the substance-specific SDS provided by the supplier before any handling or use.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following should be
considered minimum requirements when handling N-Phthaloyl-DL-methionine, likely a solid
powder.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3426528?utm_src=pdf-interest
https://www.benchchem.com/product/b3426528?utm_src=pdf-body
https://www.benchchem.com/product/b3426528?utm_src=pdf-body
https://www.benchchem.com/product/b3426528?utm_src=pdf-body
https://www.benchchem.com/product/b3426528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification

Wear chemical safety goggles or glasses with
Eye Protection side shields that conform to EN166 or OSHA 29
CFR 1910.133 standards.[1]

Chemical-resistant gloves (e.qg., nitrile) should
Hand Protection be worn. Inspect gloves for any tears or

punctures before use.[2]

] A standard laboratory coat should be worn to
Body Protection ] ]
protect against skin contact.[3]

For operations that may generate dust, use a
Respiratory NIOSH-approved respirator with a particulate

filter (e.g., N95) or work in a fume hood.[2]

Handling Procedures

Adherence to proper handling procedures is critical to minimize risk.

o Engineering Controls: Handle N-Phthaloyl-DL-methionine in a well-ventilated area. A
chemical fume hood is recommended, especially when working with powders to control dust.

[1][4]

o Personal Hygiene: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink,
or smoke in the laboratory. Wash hands thoroughly after handling.[1][5]

» Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid
material and place it in a designated, labeled container for disposal.[6]

Operational Plan: Synthesis of N-Phthaloyl-DL-
methionine

The following is a general protocol for the synthesis of N-phthaloyl amino acids, which can be
adapted for N-Phthaloyl-DL-methionine.

Experimental Protocol
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Objective: To synthesize N-Phthaloyl-DL-methionine from phthalic anhydride and DL-

methionine.

Materials:

Phthalic anhydride

DL-methionine

Glacial acetic acid

10% Hydrochloric acid (HCI)

Water

Ether

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask, combine 25 mmol of phthalic anhydride and 25
mmol of DL-methionine in 20 ml of glacial acetic acid.

Reflux: Heat the mixture to reflux for 5-7 hours.

Solvent Removal: After reflux, remove the glacial acetic acid under reduced pressure (in
vacuo) to obtain an oily residue.

Acidification and Hydrolysis: Add 15 ml of water to the oily residue, followed by acidification
with 10% HCI. Reflux the mixture for 1 hour.

Extraction: After cooling, extract the product with a 1:4 ether-water mixture.
Isolation: Filter the resulting precipitate.

Purification: Recrystallize the crude product from an ethanol-water mixture and dry to obtain
pure N-Phthaloyl-DL-methionine.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3426528?utm_src=pdf-body
https://www.benchchem.com/product/b3426528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

As N-Phthaloyl-DL-methionine is not classified as a hazardous substance based on available
information, it can likely be disposed of as non-hazardous waste.[7][8][9] However, always
consult local regulations and the supplier's SDS for final determination.

Waste Type Disposal Procedure

If deemed non-hazardous, small quantities may

be disposed of in the regular trash. For larger
Unused Product o

gquantities, it is recommended to offer the

surplus to a licensed disposal company.[2]

Items such as gloves, paper towels, and
weighing papers contaminated with N-Phthaloyl-
_ _ DL-methionine should be placed in a sealed bag
Contaminated Materials ) ) )
and can typically be disposed of in the regular
laboratory waste, provided the substance is

non-hazardous.

Rinse empty containers thoroughly with an
appropriate solvent (e.g., water or ethanol).

Empty Containers Once clean and dry, the containers can usually
be recycled or disposed of in the regular trash.
[10]

Neutralize acidic or basic aqueous solutions to a
pH between 6 and 8 before disposing of them
down the sanitary sewer with copious amounts
Liquid Waste (from synthesis) of water, in accordance with local regulations.
[11] Organic solvent waste should be collected
in a designated container for hazardous waste

disposal.

Visual Workflow for Synthesis and Handling

The following diagram illustrates the key steps in the synthesis and safe handling of N-
Phthaloyl-DL-methionine.
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Workflow for N-Phthaloyl-DL-methionine Synthesis and Handling
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Reflux in
Glacial Acetic Acid

Remove Solvent
(in vacuo)

Acidify with HCI
and Reflux

Extract with
Ether-Water

Filter Precipitate

Purification & Sto;a(gﬁ/

Recrystallize from Dispose of Solid Waste Neutralize and Dispose Collect Organic
Ethanol-Water (as non-hazardous) of Aqueous Waste Solvent Waste
Dry Product

:

Store in a Cool, Dry Place

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and safe handling of N-Phthaloyl-DL-methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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